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Compound of Interest

Compound Name: trans Chlordane-13C10

Cat. No.: B15599535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
experimental protocols associated with a representative Certificate of Analysis for trans-
Chlordane-13C10. This isotopically labeled internal standard is critical for the accurate
guantification of trans-chlordane in environmental and biological matrices.

Product Information

trans-Chlordane-13C10 is the isotopically labeled form of trans-chlordane, a component of the
technical chlordane pesticide mixture. The incorporation of ten carbon-13 atoms provides a

distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical
methods.
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Parameter

Specification

Source

Product Name

trans-Chlordane (y) (+3Cio,
99%)

[1]

CLM-4792-1.2
Catalog Number ] [1]
(Representative)
Molecular Formula 13C10H6Cls [2]
Molecular Weight 419.71 g/mol [1][2]

Labeled CAS Number

1262969-05-0

[1](2]

Unlabeled CAS Number

5103-74-2

[1]

Solution

100 pg/mL in nonane

[1]

Storage

Store refrigerated (+2°C to
+8°C). Protect from light.

[1]

Analytical Data

The following tables summarize the quantitative data typically presented in a Certificate of

Analysis for a stable isotope-labeled standard.

~hemical Puri

Test Method Result
] ] Gas Chromatography-Mass
Chemical Purity >98%
Spectrometry (GC-MS)
Isotopic Purity
Test Method Result

Isotopic Enrichment

Gas Chromatography-Mass
Spectrometry (GC-MS)

=99 atom % 13C
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Test Method Result

) Gravimetric Preparation, )
Concentration -~ 100 pg/mL £ 5% in Nonane
verified by GC-MS

Experimental Protocols

This section details the methodologies for the key experiments cited in the analysis of trans-
Chlordane-13C10.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity

Purpose: To confirm the chemical identity and determine the chemical purity of the trans-
Chlordane-13C10 standard.

Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer (e.qg.,
Agilent 7890B GC with a 5977B MSD).

GC Conditions:
e Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 pm film thickness.
e Injector: Splitless mode at 250°C.

e Oven Program: Initial temperature of 100°C, hold for 1 minute, ramp to 280°C at 10°C/min,
and hold for 5 minutes.

e Carrier Gas: Helium at a constant flow of 1.0 mL/min.
MS Conditions:

« lonization Mode: Electron lonization (EIl) at 70 eV.

e Source Temperature: 230°C.

e Quadrupole Temperature: 150°C.
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e Scan Range: m/z 50-500.

Data Analysis: The identity is confirmed by comparing the retention time and mass spectrum of
the analyte with a known reference standard of trans-chlordane. Purity is calculated by
integrating the peak area of trans-Chlordane-13C10 relative to the total ion chromatogram

area.

Isotopic Enrichment Analysis by GC-MS

Purpose: To determine the isotopic enrichment of 13C in the trans-Chlordane-13C10 standard.
Instrumentation and Conditions: As described in Section 3.1.

Data Analysis: The mass spectrum of the trans-Chlordane-13C10 is analyzed to determine the
relative abundance of the molecular ion cluster. The isotopic enrichment is calculated based on
the intensity of the 13C10 isotopologue relative to the sum of all isotopologues.

Visualizations
Quality Control Workflow

The following diagram illustrates the typical quality control workflow for the certification of a
trans-Chlordane-13C10 standard.
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Synthesis and Purification

Synthesis of 13C-labeled Precursors

:

Chemical Synthesis of trans-Chlordane-3Cio

:

Purification (e.g., Chromatography)

Quality Control Analysis

Identity Confirmation (GC-MS)

:

Chemical Purity Assessment (GC-MS)

:

Isotopic Enrichment Analysis (GC-MS)

:

Concentration Verification

Certification and Release

Data Review and Approval

l

Certificate of Analysis Generation

l

Product Release

Click to download full resolution via product page

Caption: Quality control workflow for trans-Chlordane-13C10.
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Logical Relationship of Analytical Tests

The following diagram shows the relationship between the analytical tests performed to ensure
the quality of the standard.

Product

Identity Concentration

(FinaI_Certifi cate)

Click to download full resolution via product page

Caption: Interrelation of analytical quality control tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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